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Compound Name: 1-(Pyridin-4-yl)propan-1-amine

Cat. No.: B1320105

For Researchers, Scientists, and Drug Development Professionals

Introduction

1-(Pyridin-4-yl)propan-1-amine and its derivatives are chiral amine compounds that hold
significance in medicinal chemistry and organic synthesis.[1][2] The presence of a pyridine ring,
a common scaffold in drug discovery, combined with a propanamine chain, makes these
compounds interesting candidates for interacting with various biological targets.[1][2] This
guide provides a comprehensive overview of the chemical properties, synthesis, and known
biological activities of 1-(Pyridin-4-yl)propan-1-amine and related structures, with a focus on
their potential applications in drug development.

Chemical and Physical Properties

The fundamental properties of 1-(Pyridin-4-yl)propan-1-amine are summarized below. It is
important to distinguish between the racemic mixture and its individual enantiomers, as their
biological activities can differ significantly.
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Property Value Source

IUPAC Name 1-(pyridin-4-yl)propan-1-amine ~ PubChem][3]

Molecular Formula C8H12N2 PubChem][3]

Molecular Weight 136.19 g/mol Smolecule[1]
VGFZORUFTNLGLI-

InChiKey PubChem][3]
UHFFFAOYSA-N

Canonical SMILES CCC(C1=CC=NC=CI)N PubChem|[3]
VGFZORUFTNLGLI-

(R)-1somer InChlKey Smolecule[1]

MRVPVSSYSA-N

(R)-Isomer SMILES CC--INVALID-LINK--N Smolecule[1]

Synthesis and Experimental Protocols

The synthesis of 1-(Pyridin-4-yl)propan-1-amine and its analogs can be achieved through
various established organic chemistry reactions. The following sections outline general
synthetic strategies.

General Synthesis Outline

A common approach to synthesizing chiral amines like (R)-1-(Pyridin-4-yl)propan-1-amine
involves the use of pyridine derivatives and chiral amine precursors.[1] The reaction conditions,
including the choice of catalysts and solvents, are critical for achieving the desired
stereochemistry.[1]

Potential Chemical Reactions

The chemical reactivity of 1-(Pyridin-4-yl)propan-1-amine is characterized by its primary
amine and the pyridine ring, allowing for a range of transformations:

» Oxidation: The primary amine can be oxidized to imines or nitriles using oxidizing agents
such as potassium permanganate or hydrogen peroxide.[1]
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e Reduction: The compound can be reduced to secondary or tertiary amines using reducing
agents like lithium aluminum hydride or sodium borohydride.[1]

o Substitution: The pyridine ring is susceptible to electrophilic or nucleophilic substitution
reactions, which can be facilitated by reagents like halogens or alkylating agents.[1]

A logical workflow for the chemical derivatization of 1-(Pyridin-4-yl)propan-1-amine is
depicted in the following diagram.
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Caption: Derivatization of 1-(Pyridin-4-yl)propan-1-amine.

Biological Activity and Potential Applications

While specific biological data for 1-(Pyridin-4-yl)propan-1-amine is not extensively available in
the public domain, the structural motif is present in compounds with notable pharmacological

activities.
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Neurological and Psychiatric Conditions

Compounds with structures similar to 1-(Pyridin-4-yl)propan-1-amine have been investigated
for their potential to influence neurotransmitter systems.[1] This suggests that derivatives of this
compound could be explored for conditions such as depression and anxiety.[1]

Enzyme and Receptor Inhibition

The pyridine-amine scaffold is a versatile pharmacophore. Derivatives have been studied as
inhibitors of various enzymes and receptors, indicating a broad potential for drug development.

[1]

Anticancer Research

Related pyridine-containing compounds have been a focus of anticancer research. For
instance, a study on 4-(pyridin-4-yl)-6-(thiophen-2-yl) pyrimidin-2(1H)-one (SK-25)
demonstrated significant cytotoxicity towards MiaPaCa-2 pancreatic cancer cells with an IC50
value of 1.95 pM.[4] This compound was also shown to inhibit tumor development in animal
models.[4] Another study on 5-((4-(pyridin-3-yl)pyrimidin-2-yl) amino)-1H-indole-2-
carbohydrazide derivatives identified compounds with potent vacuole-inducing activity in
cancer cells, suggesting a potential mechanism for inducing methuosis, a form of programmed
cell death.[5]

The general workflow for investigating the anticancer potential of a novel pyridine-amine
derivative is outlined below.
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Discovery & Synthesis
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Caption: Anticancer drug discovery workflow.
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Conclusion

1-(Pyridin-4-yl)propan-1-amine represents a valuable building block for the synthesis of novel
compounds with potential therapeutic applications. Its chemical versatility allows for the
creation of diverse molecular libraries for screening against various biological targets. Further
research into the synthesis and biological evaluation of derivatives of this compound is
warranted to explore its full potential in drug discovery, particularly in the areas of oncology and
neuroscience.

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.
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Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of Hastt

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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